Cas no 499202-21-0 (3-(1S)-1-hydroxyethylbenzene-1,2-diol)

• Product name: 3-(1S)-1-hydroxyethylbenzene-1,2-diol
• CAS No: 499202-21-0
• MF: C₈H₁₀O₃
• MW: 154.1632
• CID: 1539947
• PubChem ID: 102378891

3-(1S)-1-hydroxyethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-[(1S)-1-hydroxyethyl]-
• 3-(1S)-1-hydroxyethylbenzene-1,2-diol
• 499202-21-0
• 3-[(1S)-1-hydroxyethyl]benzene-1,2-diol
• EN300-1840310

• Inchi： InChI=1S/C8H10O3/c1-5(9)6-3-2-4-7(10)8(6)11/h2-5,9-11H,1H3/t5-/m0/s1
• InChI Key： NDDFBEOUDFSIHZ-YFKPBYRVSA-N
• SMILES： CC(C1=C(C(=CC=C1)O)O)O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69